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Compound of Interest

Compound Name: Dimpropyridaz

Cat. No.: B6598564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimpropyridaz is a novel insecticide belonging to the pyrazolecarboxamide class, developed

for the control of a broad spectrum of sucking insect pests. As a pro-insecticide, it is

metabolized within the target insect to its biologically active form. Understanding the

environmental fate and degradation of this active ingredient is paramount for assessing its

environmental risk profile and ensuring its sustainable use in agriculture. This technical guide

provides an in-depth overview of the environmental degradation of Dimpropyridaz in soil and

aquatic systems, detailing its degradation pathways, dissipation rates, and the methodologies

used in these assessments.

Physicochemical Properties
A summary of the key physicochemical properties of Dimpropyridaz is presented in Table 1.

These properties influence its behavior and distribution in the environment.

Table 1: Physicochemical Properties of Dimpropyridaz
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Property Value Reference

Molecular Formula C₁₆H₂₃N₅O [1]

Molecular Mass 301.39 g/mol [1]

Water Solubility 34.6 g/L (pH not specified)

Vapor Pressure 8.7 x 10⁻⁶ Pa at 20°C

Log P (octanol-water) 1.1 at 20°C (pH 5.8)

Environmental Fate and Degradation
The environmental degradation of Dimpropyridaz has been investigated across various

environmental compartments, including soil and aquatic systems, through laboratory and field

studies.

Abiotic Degradation
Hydrolysis: Dimpropyridaz is stable to hydrolysis in acidic and neutral aqueous solutions. At

25°C, it is stable at pH 4, 5, and 7. However, it undergoes hydrolysis under alkaline conditions,

with a calculated half-life (DT50) of 185 days at pH 9.

Aqueous Photolysis: In aqueous environments, Dimpropyridaz is susceptible to degradation

by sunlight. The photolytic half-life (DT50) in water under continuous irradiation is 47 days.

Biotic Degradation in Soil
Aerobic Soil Metabolism: Under aerobic conditions in soil, Dimpropyridaz degrades at a

moderate pace. The degradation proceeds through the formation of several key metabolites.

The initial degradation steps involve hydroxylation at the pyridazine moiety to form metabolite

M550I001, and to a lesser extent, hydroxylation at the pentyl moiety to form M550I004.

M550I001 is the more significant of these initial metabolites.

Further degradation of M550I001 and M550I004 leads to the formation of M550I005, where

both moieties are hydroxylated. An alternative pathway for M550I001 is its degradation to

M550I007, which contains a carboxylic acid function. The degradation of these metabolites

continues, with M550I009 being another identified metabolite.
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The dissipation half-lives (DT50) for Dimpropyridaz and its major soil metabolites are

summarized in Table 2.

Table 2: Aerobic Soil Metabolism DT50 Values for Dimpropyridaz and its Metabolites

Compound DT50 (days)

Dimpropyridaz 27 - 199 (geomean 64)

M550I001 27 - 199 (geomean 64)

M550I004 27 - 199 (geomean 64)

M550I005 27 - 199 (geomean 64)

M550I007 16 - 75 (geomean 28)

M550I009 88 - 990 (geomean 285)

Terrestrial Field Dissipation: While specific field dissipation data for Dimpropyridaz was not

available in the public domain, such studies are crucial for understanding its persistence under

real-world agricultural conditions. These studies typically confirm the degradation patterns

observed in the laboratory and account for additional dissipation routes such as leaching,

runoff, and plant uptake.

Biotic Degradation in Aquatic Systems
Aerobic Water-Sediment Systems: In aerobic water-sediment systems, Dimpropyridaz is not

persistent. It partitions between the water and sediment phases and undergoes degradation.

The dissipation half-lives in the water, sediment, and the total system are presented in Table 3.

Table 3: Aerobic Water-Sediment System DT50 Values for Dimpropyridaz

Compartment DT50 (days)

Water 38 - 56

Sediment 82 - 158

Total System 63 - 97
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Degradation Pathways
The degradation of Dimpropyridaz in the environment involves a series of transformation

steps leading to the formation of various metabolites. The proposed degradation pathways in

aerobic soil and aquatic systems are visualized below.
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Caption: Proposed aerobic soil degradation pathway of Dimpropyridaz.
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Caption: Conceptual model of Dimpropyridaz fate in a water-sediment system.

Experimental Protocols
Detailed experimental protocols for the environmental fate studies of Dimpropyridaz are

proprietary and not publicly available. However, these studies are typically conducted following

internationally recognized guidelines, such as those from the Organisation for Economic Co-

operation and Development (OECD). The following sections describe the general

methodologies for the key environmental fate studies.

Aerobic Soil Metabolism (based on OECD Guideline 307)
Objective: To determine the rate and route of degradation of Dimpropyridaz in soil under

aerobic conditions.
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Methodology:

Test System: At least three different soil types are selected to represent a range of soil

properties (e.g., texture, organic carbon content, pH). The soil is sieved and its moisture

content adjusted to a specified level (e.g., 40-60% of maximum water holding capacity).

Test Substance: ¹⁴C-labeled Dimpropyridaz is typically used to facilitate the tracking of the

parent compound and its metabolites. The substance is applied to the soil at a rate relevant

to its intended agricultural use.

Incubation: The treated soil samples are incubated in the dark at a constant temperature

(e.g., 20 ± 2°C) in a flow-through system that allows for the trapping of CO₂ and other volatile

metabolites.

Sampling and Analysis: Soil samples are collected at various time intervals. The samples are

extracted with appropriate solvents, and the extracts are analyzed using techniques such as

High-Performance Liquid Chromatography (HPLC) with radiometric detection to separate

and quantify Dimpropyridaz and its transformation products. Non-extractable residues are

quantified by combustion analysis.

Data Analysis: The dissipation half-lives (DT50) of Dimpropyridaz and its major metabolites

are calculated using appropriate kinetic models. A degradation pathway is proposed based

on the identified metabolites.
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Caption: General workflow for an aerobic soil metabolism study.
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Aerobic Water-Sediment Study (based on OECD
Guideline 308)
Objective: To determine the rate and route of degradation and distribution of Dimpropyridaz in

a water-sediment system.

Methodology:

Test System: Intact water-sediment cores are collected from at least two different locations.

The systems are allowed to acclimatize in the laboratory.

Test Substance: ¹⁴C-labeled Dimpropyridaz is applied to the water phase of the systems.

Incubation: The systems are incubated in the dark at a constant temperature (e.g., 20 ± 2°C)

with a gentle stream of air passed over the water surface to maintain aerobic conditions and

trap any volatile products.

Sampling and Analysis: At predetermined intervals, the water and sediment phases are

separated and sampled. Both phases are extracted and analyzed for Dimpropyridaz and its

metabolites using methods like HPLC with radiometric detection. The amount of non-

extractable residues in the sediment is also determined.

Data Analysis: The dissipation half-lives (DT50) in the water, sediment, and the total system

are calculated. The distribution of radioactivity between the water, sediment, and volatile

traps is determined over time to establish a mass balance.
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Caption: General workflow for an aerobic water-sediment study.
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Conclusion
Dimpropyridaz exhibits moderate persistence in soil and is not persistent in aquatic systems

under aerobic conditions. Its degradation proceeds through a series of hydroxylation and

oxidation reactions, leading to the formation of several metabolites. The abiotic degradation

processes of hydrolysis and photolysis contribute to its overall dissipation in the environment,

particularly in aqueous systems. The data summarized in this guide, based on standardized

laboratory studies, provide a robust foundation for understanding the environmental behavior of

Dimpropyridaz. Further research, including comprehensive field studies, will continue to refine

our understanding of its fate under diverse agricultural and environmental settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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